Cas no 828298-59-5 (OSSL_579957)

OSSL_579957 structure

Product name:OSSL_579957

CAS No:828298-59-5

MF:C₃₁H₃₅NO₄

MW:485.614

CID:3147346

OSSL_579957 Chemical and Physical Properties

Names and Identifiers

- OSSL_579957

OSSL_579957 Related Literature

1. A bi-terminal protein ligation strategy to probe chromatin structure during DNA damage†

Sinan Kilic,Iuliia Boichenko,Carolin C. Lechner,Beat Fierz Chem. Sci., 2018,9, 3704-3709
2. 3-Thiolated pyrroles/pyrrolines: controllable synthesis and usage for the construction of thiolated fluorophores†

Jun Tian,Kang-Ning Yuan,Wen Liu,Hong-Hong Chang,Xing Li Chem. Commun., 2021,57, 1943-1946
3. A 2D metal–organic framework/reduced graphene oxide heterostructure for supercapacitor application

Lemu Girma Beka,Xiangrui Bu,Xin Li,Xiaoli Wang,Chuanyu Han,Weihua Liu RSC Adv., 2019,9, 36123-36135
4. 4-Dodecylbenzenesulfonic acid (DBSA) promoted solvent-free diversity-oriented synthesis of primary carbamates, S-thiocarbamates and ureas†

Ali Reza Sardarian,Iman Dindarloo Inaloo RSC Adv., 2015,5, 76626-76641
5. A Co-doped porous niobium nitride nanogrid as an effective oxygen reduction catalyst†

Haibo Tang,Xinlong Tian,Junming Luo,Jianhuang Zeng,Yingwei Li,Huiyu Song,Shijun Liao J. Mater. Chem. A, 2017,5, 14278-14285
6. A bubble-template approach for assembling Ni–Co oxide hollow microspheres with an enhanced electrochemical performance as an anode for lithium ion batteries†

Caihua Ding,Dong Yan,Yongjie Zhao,Yuzhen Zhao,Heping Zhou,Jingbo Li,Haibo Jin Phys. Chem. Chem. Phys., 2016,18, 25879-25886
7. A biocompatible polypyrrole membrane for biomedical applications†

Jifu Mao,Mahmoud Rouabhia,Saïd Elkoun RSC Adv., 2021,11, 16996-17006
8. A biomimetic orthogonal-bilayer tubular scaffold for the co-culture of endothelial cells and smooth muscle cells

Jian-Hua Cao,Wei-Hua Liang,Xue-Tao Shi,Xiu-Bin Yang,Da-Yong Wu RSC Adv., 2021,11, 31783-31790
9. A {Cd4Cl2O14} cluster functionalized sandwich-type tungstoarsenate as a conformation modulator for misfolding Aβ peptides†

Jiai Hua,Xueman Wei,Xiang Ma,Jinzhe Jiao,Binghui Chai,Chenbin Wu,Changli Zhang,Yulan Niu CrystEngComm, 2022,24, 1171-1176
10. A “green” method to detect aflatoxin B1 residue in plant oil based on a colloidal gold immunochromatographic assay†

Zhu Zhu,Qian-min Deng,Guo-qing Shi Anal. Methods, 2016,8, 564-569

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